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Compound of Interest

Compound Name: 10-O-Acetylisocalamendiol

Cat. No.: B585224 Get Quote

Disclaimer: Publicly available scientific literature and technical data on 10-O-
Acetylisocalamendiol are exceedingly scarce. This guide synthesizes the limited information

available from chemical suppliers and databases. No peer-reviewed studies detailing its

biological activity, experimental protocols, or signaling pathways could be identified at the time

of this writing. The information presented herein should be considered foundational and

preliminary.

Core Compound Information
10-O-Acetylisocalamendiol is a natural product derivative.[1] Structurally, it is an esterified

form of a planiline derivative.[1]

Chemical and Physical Properties
A summary of the known chemical and physical properties of 10-O-Acetylisocalamendiol is
provided in Table 1. This data is compiled from chemical vendor and database entries.
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Property Value Source

CAS Number 1432064-69-1 [2]

Molecular Formula C17H28O3 [2][3][4]

Molecular Weight 280.41 g/mol [2][3][4]

Synonyms

(1R,4S,4aR,8aR)-4a-Hydroxy-

4-isopropyl-1-methyl-6-

methylenedecahydronaphthale

n-1-yl Acetate

[2]

Appearance
White crystals or crystalline

powder
[1]

Storage Conditions

2-8°C Refrigerator (Powder);

-80°C for up to 2 years (In

solvent)

[2][3]

Biological Activity (Hypothesized)
While no specific studies on the biological activity of 10-O-Acetylisocalamendiol have been

found, one source suggests it may possess anti-inflammatory, antioxidant, antibacterial, and

anti-tumor activities.[1] This is largely speculative and requires experimental validation. The

safety and toxicity of this compound are not well-studied, and it should be handled with

appropriate laboratory safety precautions.[1]

Experimental Protocols
Detailed experimental protocols involving 10-O-Acetylisocalamendiol are not available in the

public domain. Researchers interested in studying this compound would need to develop their

own methodologies for in vitro and in vivo assays.

Signaling Pathways
There is no information available regarding the signaling pathways modulated by 10-O-
Acetylisocalamendiol.
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Synthesis
10-O-Acetylisocalamendiol can be obtained by the esterification of a plantain derivative.[1]

The specific synthetic methods can vary, but generally involve an esterification reaction with

appropriate reagents and conditions.[1] A generalized workflow for such a synthesis is depicted

below.

Generalized Synthesis Workflow

Plantain Derivative
(Isocalamendiol)

Esterification Reaction

Esterification Reagent
(e.g., Acetic Anhydride, Acetyl Chloride)

Purification
(e.g., Chromatography)

10-O-Acetylisocalamendiol

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 10-O-Acetylisocalamendiol.

Conclusion
10-O-Acetylisocalamendiol is a compound with limited available research data. While its

basic chemical properties are known, its biological activities, mechanisms of action, and

potential therapeutic applications remain to be elucidated. This guide highlights the significant

knowledge gaps and underscores the need for further scientific investigation to understand the
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pharmacological potential of this molecule. Researchers and drug development professionals

are encouraged to undertake foundational studies to characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b585224?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1432064-69-1
https://www.pharmaffiliates.com/en/1432064-69-1-10-o-acetylisocalamendiol-paphy001929.html
https://www.shlmai.net/index.php?s=/goods/detail&goods_id=79003
https://www.shlmai.net/index.php?s=/goods/detail&goods_id=79003
https://www.shlmai.net/index.php?s=/goods/detail&goods_id=79003
http://www.kehuaai.com/productInfo/172399
https://www.benchchem.com/product/b585224#10-o-acetylisocalamendiol-cas-number-1432064-69-1
https://www.benchchem.com/product/b585224#10-o-acetylisocalamendiol-cas-number-1432064-69-1
https://www.benchchem.com/product/b585224#10-o-acetylisocalamendiol-cas-number-1432064-69-1
https://www.benchchem.com/product/b585224#10-o-acetylisocalamendiol-cas-number-1432064-69-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b585224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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